Cas no 64334-96-9 (2-Methylquinolin-7-amine)

2-Methylquinolin-7-amine structure
2-Methylquinolin-7-amine structure
Product Name:2-Methylquinolin-7-amine
CAS No:64334-96-9
MF:C10H10N2
MW:158.199801921844
CID:499941
PubChem ID:459655
Update Time:2025-04-19

2-Methylquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methylquinolin-7-amine
    • 2-Methyl-7-aminoquinoline
    • 2-methyl-7-Quinolinamine
    • 7-Quinolinamine,2-methyl-
    • 2-Methyl-[7]chinolylamin
    • 2-methyl-[7]quinolylamine
    • 2-Methyl-7-aminochinolin
    • 2-methylquinolin-7-ylamine
    • 2-methyl-quinolin-7-ylamine
    • 7-Aminoquinaldine
    • AC1LA0XM
    • ACT10316
    • ANW-66744
    • CTK8C1474
    • SureCN1348618
    • 7-Quinolinamine,2-methyl-(9CI)
    • PRLKZXXDECGQOK-UHFFFAOYSA-N
    • AT13264
    • 7-Amino-2-methylquinoline
    • 64334-96-9
    • 7-Aminochinaldin
    • SCHEMBL1348618
    • CS-0365153
    • DTXSID70332688
    • SB67838
    • DB-356247
    • DB-356243
    • MDL: MFCD18377735
    • Inchi: 1S/C10H10N2/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h2-6H,11H2,1H3
    • InChI Key: PRLKZXXDECGQOK-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C2C=CC(=CC=12)N

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.1606 (estimate)
  • Melting Point: 148°C
  • Boiling Point: 333.29°C (estimate)
  • Refractive Index: 1.7080 (estimate)
  • PSA: 38.91

2-Methylquinolin-7-amine Pricemore >>

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